Cas no 1523530-70-2 ((2S,6S)-2,6-dimethylpiperazine;oxalic acid)

(2S,6S)-2,6-dimethylpiperazine;oxalic acid structure
1523530-70-2 structure
Product Name:(2S,6S)-2,6-dimethylpiperazine;oxalic acid
CAS No:1523530-70-2
MF:C8H16N2O4
MW:204.223642349243
MDL:MFCD26959132
CID:4603994
PubChem ID:91663966
Update Time:2024-11-04

(2S,6S)-2,6-dimethylpiperazine;oxalic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,6S)-2,6-Dimethylpiperazine oxalate
    • Trans 2,6-dimethylpiperazine oxalic acid
    • (2S,6S)-2,6-Dimethyl-piperazine oxalate
    • (2S,6S)-2,6-Dimethylpiperazine oxalic acid
    • trans 2,6-dimethylpiperazine; oxalic acid
    • trans-2,6-Dimethylpiperazine oxalic acid
    • Trans-2,6-dimethylpiperazine oxalate
    • (2R,6R)-2,6-dimethylpiperazine; oxalic acid
    • (2S,6S)-2,6-dimethylpiperazine;oxalic acid
    • P18598
    • (2S,6S)-2,6-Dimethylpiperazineoxalate
    • 1523530-70-2
    • (2S,6S)-2,6-dimethylpiperazine; oxalic acid
    • MFCD26959132
    • CS-0053399
    • AS-34844
    • AKOS027425138
    • Rel-(2S,6S)-2,6-dimethylpiperazine oxalate
    • MDL: MFCD26959132
    • Inchi: 1S/C6H14N2.C2H2O4/c1-5-3-7-4-6(2)8-5;3-1(4)2(5)6/h5-8H,3-4H2,1-2H3;(H,3,4)(H,5,6)/t5-,6-;/m0./s1
    • InChI Key: SGDBJISJUXHDLI-GEMLJDPKSA-N
    • SMILES: OC(C(=O)O)=O.N1[C@@H](C)CNC[C@@H]1C

Computed Properties

  • Exact Mass: 204.11100700g/mol
  • Monoisotopic Mass: 204.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7

(2S,6S)-2,6-dimethylpiperazine;oxalic acid Pricemore >>

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